2-{[(butylamino)carbonyl]amino}-N-phenylbenzamide

• IUPAC Name: 2-(butylcarbamoylamino)-N-phenylbenzamide
• InChI: InChI=1S/C18H21N3O2/c1-2-3-13-19-18(23)21-16-12-8-7-11-15(16)17(22)20-14-9-5-4-6-10-14/h4-12H,2-3,13H2,1H3,(H,20,22)(H2,19,21,23)
• InChI Key: CBOGHBLPTHZARN-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)NC1=CC=CC=C1C(=O)NC2=CC=CC=C2
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

2-{[(butylamino)carbonyl]amino}-N-phenylbenzamide, commonly known as BAPNA, is a synthetic compound that has gained significant attention in the field of biochemistry and molecular biology due to its various applications. BAPNA is a substrate for the enzyme chymotrypsin, which is commonly used in laboratory experiments to study enzymatic activity and inhibition.

Mechanism of Action

BAPNA is hydrolyzed by chymotrypsin to yield N-(butylcarbamoyl)phenylalanine and p-nitroaniline. The reaction is catalyzed by the hydroxyl group of the serine residue in the active site of chymotrypsin. The hydroxyl group attacks the carbonyl carbon of BAPNA, forming a tetrahedral intermediate. The intermediate then collapses, forming the products N-(butylcarbamoyl)phenylalanine and p-nitroaniline.
Biochemical and Physiological Effects:
BAPNA has no known biochemical or physiological effects on living organisms. It is a synthetic compound that is used solely for laboratory experiments.

Advantages and Limitations for Lab Experiments

BAPNA is a widely used substrate for chymotrypsin assays due to its high sensitivity and specificity. It is a stable compound that can be stored for long periods of time without degradation. However, BAPNA has some limitations in laboratory experiments. It is not a natural substrate and may not accurately reflect the enzymatic activity of chymotrypsin in living organisms. Additionally, BAPNA is not suitable for assays that require the detection of multiple products.

Future Directions

There are several future directions for research on BAPNA. One possible direction is the development of new substrates that mimic the natural substrates of chymotrypsin. These substrates may provide a more accurate representation of the enzymatic activity of chymotrypsin in living organisms. Another direction is the study of chymotrypsin inhibitors using BAPNA as a substrate. The development of chymotrypsin inhibitors may have therapeutic applications in the treatment of diseases such as cancer and inflammation. Finally, the use of BAPNA in high-throughput screening assays may provide a valuable tool for drug discovery.

Scientific Research Applications

BAPNA is commonly used as a substrate for the enzyme chymotrypsin, which is a serine protease that cleaves peptide bonds. Chymotrypsin cleaves peptide bonds at the carboxyl side of aromatic amino acids such as phenylalanine, tyrosine, and tryptophan. BAPNA is a synthetic substrate that mimics the natural substrate of chymotrypsin and is commonly used in laboratory experiments to study enzymatic activity and inhibition.